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Introduction
Cyp51-IN-19, also identified as compound C07, is a potent inhibitor of the enzyme lanosterol

14α-demethylase (CYP51 or Erg11), a critical component in the fungal ergosterol biosynthesis

pathway.[1][2][3] As a member of the α,β-unsaturated amide derivative class of compounds,

Cyp51-IN-19 has demonstrated significant fungicidal activity, including efficacy against azole-

resistant fungal strains.[1][2] Its mechanism of action involves the inhibition of CYP51, leading

to the depletion of ergosterol and the accumulation of toxic sterol intermediates, thereby

disrupting fungal cell membrane integrity. Furthermore, Cyp51-IN-19 has been shown to

stimulate the production of reactive oxygen species (ROS) in fungal cells, contributing to its

potent fungicidal effects. These characteristics make Cyp51-IN-19 a valuable research tool for

investigating mechanisms of antifungal drug resistance and for the development of novel

antifungal therapies.

Mechanism of Action
Cyp51-IN-19 targets and inhibits the fungal CYP51 enzyme. This enzyme is a key player in the

conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane. By

inhibiting CYP51, Cyp51-IN-19 disrupts the ergosterol biosynthesis pathway, leading to a

cascade of events that ultimately result in fungal cell death. A secondary mechanism of action

is the stimulation of reactive oxygen species (ROS), which induces oxidative stress within the

fungal cell, further contributing to its fungicidal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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